Cas no 2228303-35-1 (5-(3-methylazetidin-3-yl)oxy-2-nitrophenol)

• Product Name: 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol
• CAS No: 2228303-35-1
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6264671
• PubChem ID: 165780033
• Update Time: 2025-05-25

5-(3-methylazetidin-3-yl)oxy-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol
• EN300-1814917
• 2228303-35-1
• 5-[(3-methylazetidin-3-yl)oxy]-2-nitrophenol

• Inchi： 1S/C10H12N2O4/c1-10(5-11-6-10)16-7-2-3-8(12(14)15)9(13)4-7/h2-4,11,13H,5-6H2,1H3
• InChI Key： FPLOSYUPAHYINA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)[N+](=O)[O-])C1(C)CNC1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.3Ų

Additional information on 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol

Comprehensive Overview of 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol (CAS No. 2228303-35-1): Properties, Applications, and Research Insights

The compound 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol (CAS No. 2228303-35-1) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenol derivative incorporates a 3-methylazetidine moiety, which enhances its reactivity and potential biological activity. Researchers are particularly interested in its molecular interactions and binding affinity, making it a subject of ongoing studies in drug discovery and material science.

In recent years, the demand for specialty chemicals like 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's nitro group and azetidine ring contribute to its versatility, enabling applications in catalysis and bioconjugation. Its solubility and stability under various conditions have also been explored, addressing common challenges in formulation development.

From an SEO perspective, queries such as "5-(3-methylazetidin-3-yl)oxy-2-nitrophenol uses" and "CAS 2228303-35-1 suppliers" reflect growing interest in its commercial availability and synthetic pathways. Additionally, discussions on green chemistry and eco-friendly synthesis methods have highlighted the need for sustainable production of such compounds. This aligns with global trends toward reducing carbon footprints in chemical manufacturing.

The pharmacokinetic profile of 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol remains a key focus, with studies investigating its metabolic pathways and potential as a bioactive scaffold. Its nitrophenol core is known to interact with enzymes and receptors, making it a candidate for targeted therapies. Furthermore, its structural analogs are being evaluated for antimicrobial and antioxidant properties, addressing pressing health and environmental concerns.

In the context of material science, this compound's electron-withdrawing characteristics are leveraged in organic electronics and polymer synthesis. Its ability to modify surface properties has applications in coatings and adhesives, meeting industry demands for high-performance materials. Researchers are also exploring its role in photocatalysis, a field gaining traction due to its relevance in renewable energy solutions.

As the scientific community continues to unravel the potential of 5-(3-methylazetidin-3-yl)oxy-2-nitrophenol, collaborations between academia and industry are crucial to accelerate its translation into practical applications. The compound's patent landscape and regulatory status are equally important considerations for stakeholders. With its multifaceted utility, this molecule exemplifies the intersection of innovation and sustainability in modern chemistry.